Cas no 58690-46-3 (3,4-Furandiol,tetrahydro-, dinitrate, trans- (9CI))

3,4-Furandiol,tetrahydro-, dinitrate, trans- (9CI) structure
58690-46-3 structure
Product Name:3,4-Furandiol,tetrahydro-, dinitrate, trans- (9CI)
CAS No:58690-46-3
MF:C4H6N2O7
MW:194.09964132309
CID:377882
PubChem ID:143570
Update Time:2025-04-19

3,4-Furandiol,tetrahydro-, dinitrate, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3,4-Furandiol,tetrahydro-, dinitrate, trans- (9CI)
    • Tetrahydrofuran-3,4-diyl dinitrate
    • trans-Oxolane-3,4-diol dinitrate
    • InChI=1/C4H6N2O7/c7-5(8)12-3-1-11-2-4(3)13-6(9)10/h3-4H,1-2H2
    • NUPHETKTSSIAEZ-UHFFFAOYSA-
    • Oxolane-3,4-diyl dinitrate
    • DTXSID20974219
    • SCHEMBL10869719
    • 58690-46-3
    • 58690-45-2
    • Inchi: 1S/C4H6N2O7/c7-5(8)12-3-1-11-2-4(3)13-6(9)10/h3-4H,1-2H2
    • InChI Key: NUPHETKTSSIAEZ-UHFFFAOYSA-N
    • SMILES: O1CC(C(C1)O[N+](=O)[O-])O[N+](=O)[O-]

Computed Properties

  • Exact Mass: 194.01750053g/mol
  • Monoisotopic Mass: 194.01750053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 119Ų
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